4-(2-Chlorophenoxy)piperidine

Specification

• CAS No.: 245057-65-2
• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: 4-(2-chlorophenoxy)piperidine
• Standard InChI: InChI=1S/C11H14ClNO/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9/h1-4,9,13H,5-8H2
• Standard InChI Key: BSFOBRFGIFRVCP-UHFFFAOYSA-N
• SMILES: C1CNCCC1OC2=CC=CC=C2Cl
• Canonical SMILES: C1CNCCC1OC2=CC=CC=C2Cl

Introduction

4-(2-Chlorophenoxy)piperidine is a chemical compound that belongs to the piperidine class, a group of heterocyclic compounds widely used in pharmaceuticals due to their diverse biological activities. Despite the lack of specific information on this compound in the provided search results, we can infer its potential applications and characteristics based on similar piperidine derivatives.

Potential Biological Activities

Piperidine derivatives are known for their wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. While specific data on 4-(2-Chlorophenoxy)piperidine is not available, related compounds have shown promising results in various therapeutic areas.

Synthesis and Manufacturing

The synthesis of piperidine derivatives typically involves reactions that form the piperidine ring and attach the desired substituents. For 4-(2-Chlorophenoxy)piperidine, synthesis might involve nucleophilic substitution reactions to attach the 2-chlorophenoxy group to the piperidine ring.

Future Research Directions

• Biological Activity Screening: Investigate the compound's anti-inflammatory, anticancer, and other potential biological activities.

• Synthesis Optimization: Develop efficient synthesis methods to produce 4-(2-Chlorophenoxy)piperidine with high purity and yield.

• Pharmacokinetic Studies: Evaluate the compound's pharmacokinetic properties to assess its potential as a therapeutic agent.

Given the lack of specific data on 4-(2-Chlorophenoxy)piperidine, future studies should focus on characterizing its chemical properties, biological activities, and potential therapeutic applications.